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Compound of Interest

Compound Name: Diacerein-d6

Cat. No.: B12052850

This technical guide provides a comprehensive overview of the safety information for
Diacerein-d6, compiled for researchers, scientists, and drug development professionals. It is
important to note that while this document focuses on the deuterated form, much of the
detailed safety, handling, and toxicological data is derived from the more extensively studied
parent compound, Diacerein. The isotopic labeling in Diacerein-d6 is not expected to
significantly alter its fundamental chemical properties or toxicological profile.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties for both Diacerein-
d6 and its non-deuterated counterpart, Diacerein. This allows for a direct comparison of their
fundamental characteristics.

Table 1: Chemical and Physical Properties of Diacerein-d6
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Property Value Source

Molecular Formula C19HeD6Os [1112]

Molecular Weight 374.3 g/mol [1][2]
9,10-dioxo-4,5-his[(2,2,2-

IUPAC Name trideuterioacetyl)oxy]anthracen  [1]
e-2-carboxylic acid

CAS Number 1325559-27-0 [2]

Computed XLogP3 1.9 [1]

Appearance Yellow crystalline solid [3]
Insoluble in water, methanol,

Solubility chloroform; Soluble in DMSO, [4]
DMA

Table 2: Chemical and Physical Properties of Diacerein

Property Value Source

Molecular Formula C19H120s [5]

Molecular Weight 368.3 g/mol [5]

CAS Number 13739-02-1 [5]

Melting Point 217-218 °C /243 °C [41[6]

Boiling Point 631.5 £ 55.0 °C (Predicted) [4]

Water Solubility

< 0.1 g/L; Practically insoluble

[71(8]

Hazard Identification and Classification

Diacerein is classified as a hazardous substance. The following table outlines its classification

according to the Globally Harmonized System (GHS). Users should handle Diacerein-d6 with

the same precautions.
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Table 3: GHS Hazard Classification for Diacerein

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Skin
) o H315: Causes )
Corrosion/Irritatio 2 o GHSO07 Warning
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 serious eye GHSO07 Warning
Irritation irritation
Specific Target
- H335: May
Organ Toxicity ) )
] 3 cause respiratory  GHSO07 Warning
(Single N
irritation
Exposure)
H372: Causes
damage to
Specific Target organs (digestive
Organ Toxicity system, liver,
1 ) GHS08 Danger
(Repeated skin) through
Exposure) prolonged or

repeated

exposure (oral)

Source:[7][9]

The logical workflow for handling hazardous materials like Diacerein-d6, from identification to

response, is outlined below.
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Hazard Identification
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(Cool, Dry, Sealed) (Gloves, Goggles, Respirator)
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Hazard Communication and Safety Workflow.

Toxicological and Pharmacokinetic Data

The toxicological profile is primarily based on data for Diacerein. The active metabolite, Rhein,
is responsible for both the therapeutic effects and some of the adverse reactions.

Table 4: Toxicological Data for Diacerein
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Parameter Value Species Source

> 2000 mg/kg
LD50 Oral ) Rat [7]
(estimated value)

TDLO Oral 10 mg/kg Rat

Gastrointestinal
(diarrhea, soft stools),

Adverse Effects potential for liver Human
disorders, mild skin
reactions.[8][10][11]

Table 5: Pharmacokinetic Properties of Diacerein

Parameter Value Source

Prodrug, completely converted

Metabolism to active metabolite Rhein.[5] [5][12]
[12]

Bioavailability 50-60% [12]

Protein Binding 99% (Rhein) [8][12]

Half-life 4-10 hours [12]

) 37% in urine, 53% in feces (as
Excretion _ _ [5][12]
estimated in rats).[5][12]

Total CLis 1.5 L/h; Renal CL is
Clearance [5][12]
0.1 Uh.[5][12]

The metabolic pathway of Diacerein is a critical aspect of its function and safety profile.
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Absorption & Metabolism Distribution
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Pharmacokinetic Pathway of Diacerein.

Experimental Protocols and Handling Procedures

Detailed experimental protocols for toxicological studies are not available in standard SDS
documents. However, these documents provide standardized procedures for safe handling,
emergency response, and disposal.

A systematic approach is crucial in the event of accidental exposure.
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Exposure Event
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If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present. Do NOT induce vomiting.

Seek Immediate
Medical Attention
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Emergency First Aid Protocol Flowchart.

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and wash it before reuse.[9]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so. Continue rinsing and seek medical advice if
irritation persists.[6][9]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is
conscious. Never give anything by mouth to an unconscious person and seek immediate
medical attention.[9]

Handling: Avoid all personal contact, including inhalation of dust.[3] Use in a well-ventilated
area or under a laboratory hood.[7][13] Avoid the formation of dust and aerosols.[13] When
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handling, do not eat, drink, or smoke.[3][7]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]
[13] Keep away from incompatible materials such as oxidizing agents and foodstuff
containers.[3]

o Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields.[13]

o Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat or other
protective clothing.[13]

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a HEPA-
type filter.[9]

The protocol for managing spills is designed to minimize exposure and environmental
contamination.
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Accidental Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

A\ 4

Wear appropriate PPE:
Respirator, Gloves, Goggles, Protective Clothing

4

Remove all sources of ignition.

4

Contain spill.
Prevent entry into drains or waterways.

gileanup Procedure

Dry Spill: v

Use dry clean-up procedures. Wet Spill:
Sweep or vacuum (HEPA filter). Absorb with inert material.
Avoid generating dust.

Collect residue into a sealed, labeled container for disposal.

4

Wash spill area with water and detergent.

Dispose of waste according to local, regional, and national regulations.
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Accidental Spill Response Workflow.
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e Minor Spills: Use dry clean-up procedures to avoid generating dust.[3] Sweep or vacuum the
material and place it in a sealed container for disposal.[9]

e Major Spills: Evacuate the area. Wear appropriate PPE, including a respirator.[9] Prevent the
spillage from entering drains or water courses.[3] Collect the material and dispose of it as
hazardous waste.[13] After collection, wash the area down with large amounts of water.[3]

Fire-Fighting Measures

» Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water spray, or dry
chemical.[9] A solid water stream may be inefficient.[9]

» Specific Hazards: The material is a combustible solid.[3] Dust clouds may form an explosive
mixture with air.[3] Hazardous combustion products include carbon monoxide (CO) and
carbon dioxide (CO2).[7]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Diacerein-d6 | C19H1208 | CID 71309909 - PubChem [pubchem.ncbi.nim.nih.gov]
. Diacerein D6 | CAS No: 1325559-27-0 [aquigenbio.com]

. datasheets.scbt.com [datasheets.scbt.com]

. Diacerein CAS#: 13739-02-1 [m.chemicalbook.com]

. Diacerein | C19H1208 | CID 26248 - PubChem [pubchem.ncbi.nlm.nih.gov]

. tcichemicals.com [tcichemicals.com]

. sds.edgm.eu [sds.edgm.eu]

°
(0] ~ (0] ()] EEN w N =

. Diacerein - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://datasheets.scbt.com/sc-204717.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11994.pdf?1495818912
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11994.pdf?1495818912
https://datasheets.scbt.com/sc-204717.pdf
https://www.echemi.com/sds/diacerein-pd20161029175500239.html
https://datasheets.scbt.com/sc-204717.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11994.pdf?1495818912
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11994.pdf?1495818912
https://datasheets.scbt.com/sc-204717.pdf
https://datasheets.scbt.com/sc-204717.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600271_2.0_SDS_EN.pdf?ref=1757473457
https://sds.edqm.eu/pdf/SDS/EDQM_201600271_2.0_SDS_EN.pdf?ref=1757473457
https://www.echemi.com/sds/diacerein-pd20161029175500239.html
https://www.benchchem.com/product/b12052850?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/71309909
https://aquigenbio.com/product/diacerein-d6/
https://datasheets.scbt.com/sc-204717.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0755179_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diacerein
https://www.tcichemicals.com/BE/en/sds/D4061_EU_6N.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600271_2.0_SDS_EN.pdf?ref=1757473457
https://en.wikipedia.org/wiki/Diacerein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

» 10. Diacerein: Benefits, Risks and Place in the Management of Osteoarthritis. An Opinion-
Based Report from the ESCEO - PMC [pmc.ncbi.nim.nih.gov]

e 11. Diacerein-containing medicines for oral administration - referral | European Medicines
Agency (EMA) [ema.europa.eu]

e 12. go.drugbank.com [go.drugbank.com]
e 13. echemi.com [echemi.com]
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d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12052850#diacerein-d6-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11994.pdf?1495818912
https://pmc.ncbi.nlm.nih.gov/articles/PMC4756045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4756045/
https://www.ema.europa.eu/en/medicines/human/referrals/diacerein-containing-medicines-oral-administration
https://www.ema.europa.eu/en/medicines/human/referrals/diacerein-containing-medicines-oral-administration
https://go.drugbank.com/drugs/DB11994
https://www.echemi.com/sds/diacerein-pd20161029175500239.html
https://www.benchchem.com/product/b12052850#diacerein-d6-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12052850#diacerein-d6-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12052850#diacerein-d6-safety-data-sheet-sds-information
https://www.benchchem.com/product/b12052850#diacerein-d6-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12052850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

